Cas no 5035-79-0 ((2-aminopropan-2-yl)phosphonic acid)

• Product Name: (2-aminopropan-2-yl)phosphonic acid
• CAS No: 5035-79-0
• MF: C₃H₁₀NO₃P
• MW: 139.090161800385
• CID: 373105
• PubChem ID: 97586
• Update Time: 2025-06-25

(2-aminopropan-2-yl)phosphonic acid Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(1-amino-1-methylethyl)-
• (1-AMINO-1-METHYLETHYL)PHOSPHONIC ACID
• (1-Amino-1-methylethyl)phosphonicacid,hydrate
• NULL
• (2-aminopropane-2-yl)phosphonic acid
• 1-amino-1-methylethanephosphonic acid
• 1-amino-1-methylethylphosphonic acid
• 1-Amino-1-methylethylphosphonsaeure
• (2-aminopropan-2-yl)phosphonic acid
• Phosphonic acid, (1-amino-1-methylethyl)-
• Z57033887
• EN300-1087171
• (1-Amino-1-methylethyl)phosphonic acid hydrate
• NSC133819
• AKOS001082459
• 5035-79-0
• Mealap
• (1-amino-1-methyl-ethyl)-phosphonic acid
• SCHEMBL366377
• DTXSID10198407
• NSC 133819
• NSC-133819
• FT-0694145
• 2-aminopropan-2-ylphosphonic acid
• (2-aminopropan-2-yl)phosphonicacid

• Inchi： 1S/C3H10NO3P/c1-3(2,4)8(5,6)7/h4H2,1-2H3,(H2,5,6,7)
• InChI Key： DYGRPJWAYXRMQZ-UHFFFAOYSA-N
• SMILES： P(C(C)(C)N)(=O)(O)O

Computed Properties

• Exact Mass: 139.04000
• Monoisotopic Mass: 139.03983018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 287-290 °C
• PSA: 93.36000
• LogP: 0.55920
• Solubility: dissolve in water

(2-aminopropan-2-yl)phosphonic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on (2-aminopropan-2-yl)phosphonic acid

Introduction to (2-Aminopropan-2-yl)Phosphonic Acid (CAS No. 5035-79-0)

Phosphonic acids have long been recognized as versatile compounds with significant applications in various fields, including agriculture, pharmaceuticals, and industrial chemistry. Among these, (2-aminopropan-2-yl)phosphonic acid, commonly referred to as aminoalkylphosphonic acid, stands out due to its unique chemical properties and functional versatility. This compound, identified by the CAS registry number 5035-79-0, has garnered attention in recent years due to its role in advanced chemical synthesis and its potential in innovative applications.

The molecular structure of (2-aminopropan-2-yl)phosphonic acid is characterized by a central phosphorus atom bonded to a carboxylic acid group and an aminoalkyl substituent. This configuration imparts the compound with both acidic and nucleophilic properties, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its utility in the development of novel agrochemicals, particularly as a building block for herbicides and fungicides. Its ability to chelate metal ions also positions it as a potential candidate for use in water treatment and heavy metal remediation technologies.

One of the most promising areas of research involving (2-aminopropan-2-yl)phosphonic acid is its application in drug discovery. Scientists have explored its role as a scaffold for constructing bioactive molecules, leveraging its ability to form stable complexes with biological targets. For instance, researchers have utilized this compound in the design of inhibitors for enzymes involved in metabolic pathways, showcasing its potential in therapeutic development.

In terms of synthesis, (2-aminopropan-2-yl)phosphonic acid can be prepared via several methods, including the hydrolysis of corresponding phosphonate esters or through direct alkylation of phosphonic acid derivatives. Recent advancements in catalytic processes have improved the efficiency and selectivity of these reactions, enabling large-scale production while minimizing environmental impact.

From an environmental perspective, the biodegradability and toxicity profiles of (2-aminopropan-2-yl)phosphonic acid are critical considerations. Studies indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. However, further research is required to fully understand its long-term ecological implications and ensure sustainable use.

Looking ahead, the integration of (2-aminopropan-2-yl)phosphonic acid into green chemistry practices presents exciting opportunities. Its compatibility with renewable feedstocks and its role in catalytic cycles offer pathways for developing eco-friendly chemical processes. Additionally, ongoing investigations into its photochemical properties may unlock new applications in materials science and energy storage technologies.

In conclusion, (2-Aminopropan-2-yl)Phosphonic Acid (CAS No. 5035-79-0) is a multifaceted compound with vast potential across diverse industries. By leveraging cutting-edge research and adhering to sustainable practices, this compound continues to pave the way for innovative solutions in modern chemistry.